(2S)-2-[[[(1R)-1-amino-3-phenyl-propyl]-hydroxy-phosphoryl]methyl]-4-methyl-pentanoic acid

Specification

• Molecular Formula: C16H26NO4P
• Molecular Weight: 327.36 g/mol
• IUPAC Name: (2S)-2-[[[(1R)-1-amino-3-phenylpropyl]-hydroxyphosphoryl]methyl]-4-methylpentanoic acid
• Standard InChI: InChI=1S/C16H26NO4P/c1-12(2)10-14(16(18)19)11-22(20,21)15(17)9-8-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11,17H2,1-2H3,(H,18,19)(H,20,21)/t14-,15-/m1/s1
• Standard InChI Key: NZXLYBZSLDXCGM-HUUCEWRRSA-N
• Isomeric SMILES: CC(C)C[C@H](CP(=O)([C@H](CCC1=CC=CC=C1)N)O)C(=O)O
• Canonical SMILES: CC(C)CC(CP(=O)(C(CCC1=CC=CC=C1)N)O)C(=O)O

Introduction

Structural Characteristics and Molecular Identity

IUPAC Nomenclature and Stereochemistry

The systematic IUPAC name, (2S)-2-[[[(1R)-1-amino-3-phenyl-propyl]-hydroxy-phosphoryl]methyl]-4-methyl-pentanoic acid, reflects its stereochemical configuration. The molecule features two chiral centers:

• An S-configuration at the second carbon of the pentanoic acid backbone.

• An R-configuration at the first carbon of the 1-amino-3-phenylpropyl side chain.

These stereochemical details are critical for understanding its interactions in biological systems, as enantiomeric forms often exhibit distinct activities.

Molecular Formula and Weight

The compound has a molecular formula of C₁₆H₂₆NO₄P and a molecular weight of 327.36 g/mol. Its structure integrates:

• A 4-methylpentanoic acid backbone.

• A phosphorylmethyl group linked to an (R)-configured amino-phenylpropyl side chain.

Table 1: Key Molecular Identifiers

Property	Value
CAS No.	2035034-29-6 (Key Organics)
PubChem CID	10314348, 124351300
Molecular Formula	C₁₆H₂₆NO₄P
Molecular Weight	327.36 g/mol
Isomeric SMILES	CC(C)C[C@H](CP(=O)([C@H](CCC1=CC=CC=C1)N)O)C(=O)O

Synthesis and Characterization

Analytical Characterization

Structural elucidation relies on advanced spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): To confirm stereochemistry and connectivity.

• Mass Spectrometry (MS): For molecular weight validation and fragmentation analysis.

• Infrared (IR) Spectroscopy: To identify functional groups like the phosphoryl (P=O) and carboxylic acid (C=O) moieties.

Hazard Statement	Precautionary Measure
H302	Wash hands thoroughly after handling (P264).
H312	Wear protective gloves and clothing (P280).
H332	Avoid inhalation; use in ventilated areas.

Biological Activity and Research Applications

Biochemical Research Uses

• Proteomics studies: As a substrate analog for phosphoprotein analysis.

• Metal ion chelation: The phosphoryl group may interact with divalent cations like Mg²⁺ or Ca²⁺.

Comparative Analysis with Structural Analogs

The related compound (2R)-2-[[[(1R)-1-amino-3-phenylpropyl]-hydroxyphosphoryl]methyl]-3-phenylpropanoic acid (PubChem CID 44447088) shares a similar backbone but differs in stereochemistry and substituents. This analog’s molecular weight (361.4 g/mol) and additional phenyl group highlight how minor structural changes alter physicochemical properties.